![molecular formula C18H21FO5 B1390882 (1S,2S,3R)-diethyl 3-(4-fluorophenyl)-4-oxocyclohexane-1,2-dicarboxylate CAS No. 860642-62-2](/img/structure/B1390882.png)
(1S,2S,3R)-diethyl 3-(4-fluorophenyl)-4-oxocyclohexane-1,2-dicarboxylate
Description
Synthesis Analysis
The synthesis of this compound involves the reaction of appropriate starting materials, likely cyclohexane derivatives, with diethyl oxalate and a 4-fluorophenyl substituent. The stereochemistry is crucial in achieving the desired product. Detailed synthetic pathways and conditions can be found in relevant literature .
Molecular Structure Analysis
The molecular structure of (1S,2S,3R)-diethyl 3-(4-fluorophenyl)-4-oxocyclohexane-1,2-dicarboxylate consists of a cyclohexane ring with a 4-fluorophenyl group attached. The ester groups are positioned at the 1,2-positions of the cyclohexane ring. The stereochemistry of the chiral centers (1S,2S,3R) determines the spatial arrangement of substituents. Computational methods and spectroscopic techniques (such as NMR and X-ray crystallography) can provide further insights into its structure.
Future Directions
Properties
IUPAC Name |
diethyl (1S,2S,3R)-3-(4-fluorophenyl)-4-oxocyclohexane-1,2-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FO5/c1-3-23-17(21)13-9-10-14(20)15(16(13)18(22)24-4-2)11-5-7-12(19)8-6-11/h5-8,13,15-16H,3-4,9-10H2,1-2H3/t13-,15+,16+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVNQPMYHIBQWQA-NUEKZKHPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(=O)C(C1C(=O)OCC)C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H]1CCC(=O)[C@H]([C@@H]1C(=O)OCC)C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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